Cas no 6242-97-3 (4-Chloro-4'-nitro-1,1'-biphenyl)

• Product Name: 4-Chloro-4'-nitro-1,1'-biphenyl
• CAS No: 6242-97-3
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• MDL: MFCD09971538
• CID: 512231
• PubChem ID: 22613
• Update Time: 2025-05-21

4-Chloro-4'-nitro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-4'-nitro-1,1'-biphenyl
• 1-(4-chlorophenyl)-4-nitrobenzene
• 1,1'-Biphenyl,4-chloro-4'-nitro-
• CS-0210751
• AKOS015999101
• BIPHENYL, 4-CHLORO-4'-NITRO-
• 1,1'-Biphenyl, 4-chloro-4'-nitro-
• 4-05-00-01825 (Beilstein Handbook Reference)
• DTXSID00211472
• 4'-Chloro-4-nitro-biphenyl
• HKWAORHMKKVNIB-UHFFFAOYSA-N
• 1-Chloro-4-(4-nitrophenyl)benzene
• BRN 1964356
• BS-29149
• MFCD01740386
• 6242-97-3
• 4-(4-Chlorophenyl)-nitrobenzene
• SCHEMBL2333608
• 4-Chloro-4'-nitrobiphenyl

• MDL： MFCD09971538
• Inchi： 1S/C12H8ClNO2/c13-11-5-1-9(2-6-11)10-3-7-12(8-4-10)14(15)16/h1-8H
• InChI Key： HKWAORHMKKVNIB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.02400
• Monoisotopic Mass: 233.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Density: 1.308
• Boiling Point: 367.2°C at 760 mmHg
• Flash Point: 175.9°C
• Refractive Index: 1.614
• PSA: 45.82000
• LogP: 4.43840

Additional information on 4-Chloro-4'-nitro-1,1'-biphenyl

4-Chloro-4'-nitro-1,1'-biphenyl (CAS No. 6242-97-3)

4-Chloro-4'-nitro-1,1'-biphenyl, also known by its CAS registry number CAS No. 6242-97-3, is a significant compound in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which consists of two phenyl rings connected by a single bond (biphenyl system), with a chlorine atom at the para position of one ring and a nitro group at the para position of the other ring. The presence of these substituents imparts distinctive electronic and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 4-Chloro-4'-nitro-1,1'-biphenyl typically involves multi-step reactions, often starting from biphenyl derivatives and introducing the desired substituents through electrophilic substitution reactions. The nitro group is introduced via nitration, while the chlorine atom is introduced through chlorination or substitution reactions. These reactions require precise control of conditions to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of 4-Chloro-4'-nitro-1,1'-biphenyl in the field of materials science, particularly in the development of advanced organic semiconductors and optoelectronic materials. The compound's electronic properties, including its band gap and charge transport characteristics, make it a promising candidate for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have explored its ability to act as an electron-deficient component in donor-acceptor systems, enhancing the performance of these devices.

In addition to its electronic applications, 4-Chloro-4'-nitro-1,1'-biphenyl has also been studied for its potential in medicinal chemistry. The compound's structure provides a scaffold for further functionalization, enabling the development of bioactive molecules with specific pharmacological properties. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant activities, demonstrating promising results in preliminary biological assays.

The physical properties of 4-Chloro-4'-nitro-1,1'-biphenyl are well-documented. It is a crystalline solid with a melting point around 200°C and a boiling point above 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and tetrahydrofuran (THF). Its UV-vis spectrum reveals strong absorption bands in the visible region, which are attributed to π→π* transitions within the aromatic system.

The safety and environmental impact of 4-Chloro-4'-nitro-1,1'-biphenyl have also been evaluated in recent studies. While it is not classified as a hazardous substance under current regulations, proper handling and storage procedures are recommended to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizing agents or reducing agents.

In conclusion, 4-Chloro-4'-nitro-1,1'-biphenyl (CAS No. 6242-97-3) is a versatile compound with a wide range of applications in organic chemistry, materials science, and medicinal research. Its unique structure and electronic properties make it an attractive candidate for further exploration and development in various fields.